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Compound of Interest

Compound Name: Pigment Red 48:4

Cat. No.: B1170613

Introduction

Pigment Red 48:4, a manganese salt of a monoazo dye, is a high-performance organic
pigment prized for its vibrant bluish-red hue and excellent durability.[1] It is extensively utilized
in the formulation of high-performance coatings for automotive, industrial, and architectural
applications where exceptional lightfastness, heat stability, and weather resistance are
paramount.[1] This document provides detailed application notes and protocols for researchers
and formulation chemists working with Pigment Red 48:4 in the development of advanced
coating systems.

Key Performance Characteristics

Pigment Red 48:4 offers a compelling balance of properties that make it suitable for demanding
coating applications:

o Color: It provides a bright, clean, and intense bluish-red shade.[1]

» Lightfastness: It exhibits excellent resistance to fading upon exposure to light, making it ideal
for exterior coatings.[1]

e Heat Stability: The pigment can withstand high temperatures, a critical attribute for coatings
subjected to baking cycles or operating in high-heat environments.[1]
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e Solvent Resistance: Pigment Red 48:4 demonstrates good resistance to a variety of solvents
commonly used in coating formulations.[1]

» Durability: As a manganese laked pigment, it offers enhanced durability compared to other
metal salts of the same organic chromophore.

o Catalytic Drying: The manganese content in Pigment Red 48:4 can act as a catalytic drier in
alkyd and other oxidatively curing resin systems, potentially reducing drying times.[1]

Applications in High-Performance Coatings

Pigment Red 48:4 is a versatile pigment suitable for a range of high-performance coating
systems:

o Automotive Coatings: Its excellent durability and vibrant color make it a choice for
automotive paints, contributing to long-lasting and aesthetically pleasing finishes.

« Industrial Coatings: It is recommended for various industrial paints, including powder
coatings, air-drying industrial paints, and stoving varnishes, offering robust performance in
harsh industrial environments.[1][2]

» Architectural Coatings: Due to its high weather resistance, it is well-suited for exterior
architectural paints where color retention is crucial.[1]

o Powder Coatings: The pigment's heat stability makes it a viable option for powder coating
applications, which involve high curing temperatures.[2]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Pigment Red 48:4.

Table 1: Physical and Chemical Properties
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Property Value Reference
Chemical Type Monoazo Lake (Manganese e
Salt)
Color Index Name Pigment Red 48:4
C.l. Number 15865:4 [1]
CAS Number 5280-66-0 [1]
Molecular Formula C18H15CIN206S [1]
Specific Gravity ~1.70 g/cm?3 [3]
pH Value 7.0-8.0 [4]

Oil Absorption

45-60 ml/100g

[3]4]

Table 2: Fastness Properties
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Rating (1-8 Scale, Rating (1-5 Scale,
Property Reference
8=Excellent) 5=Excellent)

Light Fastness (Full

6-7 1[4
Shade) (i
Light Fastness
: 5 [3]
(Reduced Tint)
Heat Resistance (°C) 200-220°C [3114]
Acid Resistance (2%
4-5 [31[4]
HCI)
Alkali Resistance (2%
3-4 [31[4]
NaOH)
Water Resistance 4
Ethanol Resistance 4 [4]
Xylene Resistance 3 [3]
Ester Resistance 3-4 [3]
Mineral Spirit
. 4 [3]
Resistance
Bleeding Resistance 4 [4]
Migration Resistance 4 [4]

Experimental Protocols
Protocol 1: Preparation of a Pigment Red 48:4
Dispersion

This protocol outlines a general procedure for dispersing Pigment Red 48:4 in a solvent-based
acrylic resin system suitable for a high-performance industrial coating.

Materials:
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e Pigment Red 48:4

e Acrylic Resin Solution (e.g., 50% solids in xylene/butyl acetate)

o Dispersing Agent (suitable for organic pigments in solvent-based systems)
e Solvent Blend (e.g., xylene, butyl acetate)

e High-Speed Disperser with a Cowles Blade

o Bead Mill

o Grindometer (Hegman Gauge)

Procedure:

e Premix Preparation:

o In a suitable vessel, combine the acrylic resin solution, the calculated amount of
dispersing agent, and a portion of the solvent blend.

o Begin agitation with the high-speed disperser at a low speed.
o Gradually add the Pigment Red 48:4 powder to the liquid components.

o Once all the pigment is added, increase the disperser speed to create a vortex and ensure
thorough wetting of the pigment particles. Continue mixing for 20-30 minutes.

e Milling:

o Transfer the premix to a bead mill charged with appropriate grinding media (e.g., 0.8-1.2
mm glass or ceramic beads).

o Mill the pigment paste at a controlled temperature (typically not exceeding 40-50°C) until
the desired fineness of grind is achieved.

o Periodically take a sample and measure the dispersion quality using a grindometer. A
Hegman gauge reading of 7 or higher is generally desirable for high-gloss coatings.
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e Let-Down:

o Once the target fineness is reached, transfer the milled pigment concentrate to a separate
mixing vessel.

o Slowly add the remaining portion of the acrylic resin solution and solvent blend under
constant, low-speed agitation. This "let-down" step reduces the pigment concentration to
the final desired level for the coating formulation.

o Continue mixing for an additional 15-20 minutes to ensure homogeneity.

Protocol 2: Evaluation of Coating Properties

This protocol describes the application and testing of the prepared pigmented coating to
evaluate its key performance characteristics.

Materials:

Pigment Red 48:4 based coating

o Test Panels (e.g., phosphated steel, aluminum)

o Film Applicator (e.g., bird applicator, drawdown bar)

e Spectrophotometer

o Glossmeter

o Cross-hatch Adhesion Tester (as per ASTM D3359)

e QUV Accelerated Weathering Tester (as per ASTM G154)
Procedure:

o Coating Application:

o Ensure the test panels are clean and dry.
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o Apply the coating to the test panels using a film applicator to achieve a consistent dry film
thickness (e.g., 25-50 pm).

o Allow the coated panels to flash off (solvent evaporation) for the recommended time
before curing.

e Curing:

o Cure the coated panels according to the resin manufacturer's specifications. This may
involve air drying or baking in an oven at a specific temperature and duration.

o Performance Testing:

o Color Measurement: Use a spectrophotometer to measure the CIELAB color coordinates
(L, a, b*) of the cured coating.

o Gloss Measurement: Measure the 60° and/or 20° gloss of the coating using a glossmeter.

o Adhesion: Evaluate the adhesion of the coating to the substrate using the cross-hatch
adhesion test according to ASTM D3359.

o Lightfastness and Weatherability: Expose the coated panels in a QUV accelerated
weathering tester. Periodically remove the panels and measure the change in color (AE*)
and gloss to assess the coating's resistance to degradation from UV light and moisture.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

nnnnnnnnn

Click to download full resolution via product page

Caption: Experimental workflow for the dispersion of Pigment Red 48:4 and subsequent
coating evaluation.
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Caption: Logical relationships between Pigment Red 48:4 properties and high-performance
coating attributes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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